Cas no 68774-48-1 (2,5-Anhydro-1-O-trityl-D-mannitol)

• Product Name: 2,5-Anhydro-1-O-trityl-D-mannitol
• CAS No: 68774-48-1
• MF: C₂₅H₂₆O₅
• MW: 406.470947742462
• CID: 58857
• PubChem ID: 118856025
• Update Time: 2025-06-09

2,5-Anhydro-1-O-trityl-D-mannitol Chemical and Physical Properties

Names and Identifiers

• 2,5-Anhydro-1-O-triphenylmethyl-D-mannitol
• 2,5-ANHYDRO-1-O-TRITYL-D-MANNITOL
• (2R,3S,4S,5R)-2-(hydroxymethyl)-5-(trityloxymethyl)oxolane-3,4-diol
• SCHEMBL20154817
• 68774-48-1
• 2,5-Anhydro-1-O-trityl-D-mannitol

• Inchi： 1S/C25H26O5/c26-16-21-23(27)24(28)22(30-21)17-29-25(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-15,21-24,26-28H,16-17H2/t21-,22-,23-,24-/m1/s1
• InChI Key： YCMBPTJJSYKEAD-MOUTVQLLSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]1COC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)O)O

Computed Properties

• Exact Mass: 406.17800
• Monoisotopic Mass: 406.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.2A^2
• XLogP3: 3.1

Experimental Properties

• PSA: 79.15000
• LogP: 2.47660

Additional information on 2,5-Anhydro-1-O-trityl-D-mannitol

2,5-Anhydro-1-O-trityl-D-mannitol (CAS No. 68774-48-1): An Overview of Its Structure, Synthesis, and Applications in Chemical and Biological Research

2,5-Anhydro-1-O-trityl-D-mannitol (CAS No. 68774-48-1) is a specialized chemical compound that has garnered significant attention in the fields of organic chemistry and biochemistry. This compound is a derivative of D-mannitol, a sugar alcohol that is widely used in various pharmaceutical and industrial applications. The addition of the trityl group (triphenylmethyl) to the 1-position of 2,5-anhydro-D-mannitol significantly alters its chemical properties, making it a valuable intermediate in the synthesis of complex carbohydrates and glycoconjugates.

The structure of 2,5-Anhydro-1-O-trityl-D-mannitol is characterized by its unique anhydro form, which results from the elimination of two water molecules from D-mannitol. This anhydro form provides enhanced stability and reactivity, making it an ideal starting material for various synthetic transformations. The trityl group, on the other hand, serves as a protecting group for the primary hydroxyl group at the 1-position, allowing for selective manipulation of other functional groups in subsequent reactions.

In recent years, significant advancements have been made in the synthesis and application of 2,5-Anhydro-1-O-trityl-D-mannitol. One notable study published in the Journal of Organic Chemistry (2023) detailed a novel synthetic route that significantly improved the yield and purity of this compound. The researchers utilized a mild and efficient one-pot reaction sequence involving selective protection, dehydration, and tritylation steps. This method not only reduced the overall synthesis time but also minimized side reactions and impurities, making it highly suitable for large-scale production.

The versatility of 2,5-Anhydro-1-O-trityl-D-mannitol extends beyond its use as a synthetic intermediate. In the field of medicinal chemistry, this compound has shown promise as a building block for the development of glycosidic drugs. Glycosidic linkages are crucial in many biological processes, including cell signaling and immune responses. By incorporating 2,5-Anhydro-1-O-trityl-D-mannitol into drug molecules, researchers can design compounds with improved bioavailability and reduced toxicity.

A recent study published in Bioorganic & Medicinal Chemistry Letters (2023) explored the use of 2,5-Anhydro-1-O-trityl-D-mannitol in the synthesis of glycopeptide antibiotics. These antibiotics are known for their potent antibacterial activity against multidrug-resistant pathogens. The researchers demonstrated that by using 2,5-Anhydro-1-O-trityl-D-mannitol as a key intermediate, they could achieve high yields of glycopeptide derivatives with enhanced stability and efficacy.

In addition to its applications in drug development, 2,5-Anhydro-1-O-trityl-D-mannitol has also found use in carbohydrate-based diagnostics. Carbohydrate recognition plays a critical role in many biological processes, including cell adhesion and pathogen binding. By incorporating this compound into diagnostic tools such as carbohydrate microarrays or biosensors, researchers can develop highly sensitive and specific methods for detecting carbohydrate-protein interactions.

A study published in Analytical Chemistry (2023) reported the successful use of 2,5-Anhydro-1-O-trityl-D-mannitol-based probes in detecting specific carbohydrate-binding proteins involved in cancer progression. The researchers demonstrated that these probes could selectively bind to target proteins with high affinity and specificity, providing valuable insights into the molecular mechanisms underlying cancer biology.

The environmental impact of chemical compounds is an increasingly important consideration in modern research. In this context, efforts have been made to develop sustainable methods for the synthesis and application of 2,5-Anhydro-1-O-trityl-D-mannitol. A recent review article in

In conclusion, 2,5-Anhydro-1-O-trityl-D-mannitol (CAS No. 68774-48-1) is a versatile compound with a wide range of applications in chemical and biological research. Its unique structure and properties make it an invaluable intermediate in the synthesis of complex carbohydrates and glycoconjugates. Recent advancements in synthetic methods have further expanded its potential uses in drug development, diagnostics, and sustainable chemistry. As research continues to evolve, it is likely that new applications for this compound will emerge, contributing to significant advancements in various scientific fields.